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For Researchers, Scientists, and Drug Development Professionals

Introduction
The Enaminomycins are a family of antibiotics produced by Streptomyces baarnensis. This

family includes Enaminomycin A, B, and C, which possess a unique and highly functionalized

7-oxabicyclo[4.1.0]heptane core structure. Enaminomycin A has demonstrated a spectrum of

biological activity, including effects against Gram-positive and Gram-negative bacteria, as well

as certain fungi and neoplastic cells.[1] The complex architecture and biological potential of

these molecules, particularly Enaminomycin B, make them attractive targets for synthetic

chemists and drug development professionals.

To date, a complete total synthesis of Enaminomycin B has not been reported in the peer-

reviewed scientific literature. This document provides a proposed synthetic strategy, including a

detailed retrosynthetic analysis and hypothetical protocols for the construction of the

Enaminomycin B core and the introduction of key functionalities. Furthermore, this proposed

route serves as a framework for the potential synthesis of novel analogs to explore the

structure-activity relationships (SAR) of this promising class of natural products.

Structures of the Enaminomycin Family
The structures of Enaminomycin A, B, and C were elucidated through physico-chemical

methods and X-ray crystallography.
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Compound Structure

Enaminomycin A
4-amino-2,5-dioxo-7-oxa-bicyclo[4.1.0]hept-3-

ene-3-carboxylic acid

Enaminomycin B

(1S,5S,6R)-2,5-dihydroxy-4-imino-5-(2-

oxopropyl)-7-oxabicyclo[4.1.0]hept-2-ene-3-

carboxylic acid

Enaminomycin C
2-oxo-4-amino-5-hydroxy-7-oxa-

bicyclo[4.1.0]hept-3-ene-3-carboxylic acid

Biological Activity of Enaminomycin A
While specific data for Enaminomycin B is limited in the public domain, Enaminomycin A has

shown the following activities:

Activity Type Target Notes

Antibacterial Gram-positive bacteria Weak to moderate activity.

Antibacterial Gram-negative bacteria Weak to moderate activity.

Antifungal Plant pathogenic fungi Weak activity.

Antineoplastic L-1210 cells Inhibitory effect observed.

Data sourced from BOC Sciences product information.[1]

Proposed Retrosynthetic Analysis of Enaminomycin
B
Given the absence of a published synthesis, a hypothetical retrosynthetic analysis is presented

to guide future synthetic efforts. The analysis focuses on disconnecting the molecule at key

functional groups to reveal simpler, more readily available starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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